1,4-Dichloro-6-nitroanthracene-9,10-dione

• CAS No.: 87271-20-3
• Molecular Formula: C14H5Cl2NO4
• Molecular Weight: 322.1 g/mol
• IUPAC Name: 1,4-dichloro-6-nitroanthracene-9,10-dione
• InChI: InChI=1S/C14H5Cl2NO4/c15-9-3-4-10(16)12-11(9)13(18)7-2-1-6(17(20)21)5-8(7)14(12)19/h1-5H
• InChI Key: LWNTZVJMVJOISV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C(C=CC(=C3C2=O)Cl)Cl

Description

1,4-Dichloro-6-nitroanthracene-9,10-dione is a useful research compound. Its molecular formula is C14H5Cl2NO4 and its molecular weight is 322.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

80 g of a mixed acid containing 33% of HNO3 are added dropwise at 5° to 10° C. in the course of 2 to 4 hours to a solution of 110.0 g of 1,4-dichloroanthraquinone in 600 ml of 96% strength H2SO4. The mixture is allowed slowly to warm to room temperature, and is then stirred for a further few hours, and the precipitated 1,4-dichloro-5-nitroanthraquinone (112.6 g) is filtered off with suction. The mother liquor is stirred into 2 liters of water. The solids are then filtered off with suction, and the press cake is washed with water until neutral and dried at 100° C. 12.7 g of 1,4-dichloro-6-nitroanthraquinone are isolated.